Cas no 31555-36-9 (Imidazo[1,2-a]pyrimidine,2-(4-methoxyphenyl)-, hydrobromide (1:?))

• Product Name: Imidazo[1,2-a]pyrimidine,2-(4-methoxyphenyl)-, hydrobromide (1:?)
• CAS No: 31555-36-9
• MF: C₁₃H₁₂BrN₃O
• MW: 306.157881736755
• MDL: MFCD06245388
• CID: 316177
• PubChem ID: 2771691
• Update Time: 2025-08-03

Imidazo[1,2-a]pyrimidine,2-(4-methoxyphenyl)-, hydrobromide (1:?) Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrimidine,2-(4-methoxyphenyl)-, hydrobromide (1:?)
• 2-(4-METHOXYPHENYL)IMIDAZO[1,2-A]PYRIMIDINE HYDROBROMIDE
• 2-(4-METHOXY-PHENYL)-IMIDAZO[1,2-A]PYRIMIDINE MONOHYDROBROMINE
• 2-(2-PYRIDIN-4-YL-1H-INDOL-3-YL)ETHYLAMINE HYDROCHLORIDE
• 31555-36-9
• 2-(4-methoxyphenyl)imidazo[1,2-a]pyrimidine HBr
• AKOS005257380
• 2-(4-methoxyphenyl)imidazo[1,2-a]pyrimidinehydrobromide
• MFCD06245388
• 2-(4-methoxyphenyl)imidazo[1,2-a]pyrimidine;hydrobromide
• 2-(4-Methoxyphenyl)-imidazo[1,2-a]pyrimidine monohydrobromine

• MDL： MFCD06245388
• Inchi： 1S/C13H11N3O.BrH/c1-17-11-5-3-10(4-6-11)12-9-16-8-2-7-14-13(16)15-12;/h2-9H,1H3;1H
• InChI Key： WGESMMXWJJNMFW-UHFFFAOYSA-N
• SMILES： Br.O(C)C1C=CC(=CC=1)C1=CN2C=CC=NC2=N1

Computed Properties

• Exact Mass: 305.01600
• Monoisotopic Mass: 305.01637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• PSA: 39.42000
• LogP: 3.36300

Imidazo[1,2-a]pyrimidine,2-(4-methoxyphenyl)-, hydrobromide (1:?) Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles